N-(4-ethylphenyl)-N'-(2-methoxybenzoyl)carbamimidothioic acid
Overview
Description
N-(4-ethylphenyl)-N'-(2-methoxybenzoyl)carbamimidothioic acid is a useful research compound. Its molecular formula is C17H18N2O2S and its molecular weight is 314.4 g/mol. The purity is usually 95%.
The exact mass of the compound N-(4-ethylphenyl)-N'-(2-methoxybenzoyl)carbamimidothioic acid is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 203996. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(4-ethylphenyl)-N'-(2-methoxybenzoyl)carbamimidothioic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-ethylphenyl)-N'-(2-methoxybenzoyl)carbamimidothioic acid including the price, delivery time, and more detailed information at info@benchchem.com.
properties
Product Name |
N-(4-ethylphenyl)-N'-(2-methoxybenzoyl)carbamimidothioic acid |
|---|---|
Molecular Formula |
C17H18N2O2S |
Molecular Weight |
314.4 g/mol |
IUPAC Name |
N-(4-ethylphenyl)-N'-(2-methoxybenzoyl)carbamimidothioic acid |
InChI |
InChI=1S/C17H18N2O2S/c1-3-12-8-10-13(11-9-12)18-17(22)19-16(20)14-6-4-5-7-15(14)21-2/h4-11H,3H2,1-2H3,(H2,18,19,20,22) |
InChI Key |
OJYHSPQMSUSOBB-UHFFFAOYSA-N |
Isomeric SMILES |
CCC1=CC=C(C=C1)NC(=NC(=O)C2=CC=CC=C2OC)S |
SMILES |
CCC1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2OC |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=NC(=O)C2=CC=CC=C2OC)S |
Origin of Product |
United States |
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